Cas no 58805-02-0 (Hexahydro-3,7-indolizinedione)

• Product Name: Hexahydro-3,7-indolizinedione
• CAS No: 58805-02-0
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD20278245
• CID: 1083553
• Update Time: 2025-06-26

Hexahydro-3,7-indolizinedione Chemical and Physical Properties

Names and Identifiers

• hexahydro-3,7-Indolizinedione
• hexahydroindolizin-3,7-dione
• 3-oxo-octahydro-indolizin-7-one
• 8(5H)-Indolizinone, hexahydro-
• 8-indolizidinone
• 8-Keto-indolizidin
• 8-Oxo-oktahydro-indolizin
• AG-E-71059
• AGN-PC-00NPBW
• CTK0J9631
• Hexahydro-5H-indolizin-8-on
• hexahydroindolizin-8(5H)-one
• Hexahydro-indolizin-8-on
• hexahydro-indolizin-8-one
• HEXAHYDROINDOLIZIN-8-ONE
• hexahydro-indolizine-3,7-dione
• SureCN8416263
• hexahydroindolizine-3,7-dione
• Octahydroindolizine-3,7-dione
• 3,7-indolizinedione, hexahydro-
• OSQAYXCDJAOMDA-UHFFFAOYSA-N
• 4137AJ
• Hexahydro-3,7-indolizinedione

• MDL： MFCD20278245
• Inchi： 1S/C8H11NO2/c10-7-3-4-9-6(5-7)1-2-8(9)11/h6H,1-5H2
• InChI Key： OSQAYXCDJAOMDA-UHFFFAOYSA-N
• SMILES： O=C1CCC2CC(CCN21)=O

Computed Properties

• Exact Mass: 153.07903
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 212
• XLogP3: -0.7
• Topological Polar Surface Area: 37.4

Experimental Properties

• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines Indolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines

Additional information on Hexahydro-3,7-indolizinedione

Comprehensive Overview of Hexahydro-3,7-indolizinedione (CAS No. 58805-02-0): Properties, Applications, and Innovations

Hexahydro-3,7-indolizinedione (CAS No. 58805-02-0) is a specialized organic compound belonging to the indolizinedione class. Its unique molecular structure, featuring a fused bicyclic system with two carbonyl groups, has garnered significant attention in pharmaceutical and agrochemical research. The compound's hexahydro configuration enhances its stability, making it a versatile intermediate for synthesizing bioactive molecules. Researchers frequently explore its potential in drug discovery, particularly for targeting enzyme inhibition and modulating biological pathways.

In recent years, the demand for Hexahydro-3,7-indolizinedione has surged due to its role in developing novel therapeutics. A trending topic in scientific forums is its applicability in neurodegenerative disease research, where its scaffold is investigated for cholinergic activity. Additionally, its CAS No. 58805-02-0 is often searched alongside terms like "synthetic intermediates" and "heterocyclic chemistry," reflecting its industrial relevance. The compound's compatibility with green chemistry principles also aligns with the growing emphasis on sustainable synthesis methods.

From a technical perspective, Hexahydro-3,7-indolizinedione exhibits moderate solubility in polar solvents, which facilitates its use in catalytic reactions. Its spectral data (IR, NMR) are well-documented, aiding in quality control during production. A frequently asked question in academic circles revolves around its stereochemistry, as the spatial arrangement of substituents critically influences its reactivity. Recent patents highlight derivatization techniques to enhance its bioavailability, addressing a key challenge in medicinal chemistry.

The compound's versatility extends to material science, where it serves as a precursor for functionalized polymers. Innovations in covalent organic frameworks (COFs) have utilized its rigid backbone to design porous materials for gas storage. This interdisciplinary appeal positions CAS No. 58805-02-0 as a hotspot for R&D collaborations. Notably, its low toxicity profile (as per OECD guidelines) makes it a preferred choice for biocompatible applications.

Market analyses indicate a steady growth trajectory for Hexahydro-3,7-indolizinedione, driven by expanding pharmaceutical pipelines and agrochemical formulations. Regulatory compliance, such as REACH and FDA approvals, further bolsters its commercial viability. For laboratories, optimizing large-scale synthesis protocols remains a focal point, with microwave-assisted and flow chemistry approaches gaining traction. As AI-driven molecular design accelerates, this compound's derivatives are likely to feature prominently in high-throughput screening libraries.

In conclusion, Hexahydro-3,7-indolizinedione (CAS No. 58805-02-0) exemplifies the convergence of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to advanced materials—underscore its enduring scientific value. Future research may unlock further potential, particularly in precision medicine and smart materials, cementing its status as a cornerstone of synthetic chemistry.